Cas no 54202-05-0 (Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate)

Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate is a bicyclic organic compound featuring both cyano and ester functional groups, which contribute to its utility in synthetic chemistry. The rigid bicyclo[2.2.2]octane scaffold enhances structural stability, making it valuable for applications requiring constrained geometries. The cyano group offers reactivity for further derivatization, while the methyl ester provides a handle for hydrolysis or transesterification. This compound is particularly useful in medicinal chemistry and materials science, where its unique framework can serve as a building block for complex molecules. Its well-defined structure and functional group compatibility make it a versatile intermediate in organic synthesis.
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate structure
54202-05-0 structure
Product name:Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
CAS No:54202-05-0
MF:C11H15NO2
MW:193.242303133011
MDL:MFCD23701712
CID:1033063
PubChem ID:59462572

Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
    • methyl 1-cyanobicyclo[2.2.2]octane-4-carboxylate
    • UTSHTDGCQQHAPB-UHFFFAOYSA-N
    • FCH2317017
    • AK120033
    • AX8245449
    • Bicyclo[2.2.2]octane-1-carboxylic acid, 4-cyano-, methyl ester
    • MFCD23701712
    • Methyl4-cyanobicyclo[2.2.2]octane-1-carboxylate
    • DTXSID70732124
    • 54202-05-0
    • A1-01473
    • Z1618039112
    • SY103311
    • AKOS016010836
    • CS-0042924
    • DS-6147
    • EN300-7378963
    • DB-370898
    • AMY19202
    • A917975
    • SCHEMBL4089233
    • MDL: MFCD23701712
    • Inchi: 1S/C11H15NO2/c1-14-9(13)11-5-2-10(8-12,3-6-11)4-7-11/h2-7H2,1H3
    • InChI Key: UTSHTDGCQQHAPB-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C(C12C([H])([H])C([H])([H])C(C#N)(C([H])([H])C1([H])[H])C([H])([H])C2([H])[H])=O

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • Boiling Point: 292.6±40.0°C at 760 mmHg

Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,Room Temperature

Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM201446-1g
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
54202-05-0 95%
1g
$*** 2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1113564-250mg
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
54202-05-0 98%
250mg
¥1628.00 2024-05-09
Enamine
EN300-7378963-0.1g
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
54202-05-0 95.0%
0.1g
$153.0 2025-03-21
eNovation Chemicals LLC
Y1007184-25G
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
54202-05-0 97%
25g
$5210 2023-09-03
eNovation Chemicals LLC
Y1007184-100mg
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
54202-05-0 97%
100mg
$185 2024-07-21
eNovation Chemicals LLC
Y1007184-250mg
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
54202-05-0 97%
250mg
$245 2024-07-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HE829-200mg
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
54202-05-0 95+%
200mg
1496.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HE829-50mg
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
54202-05-0 95+%
50mg
598.0CNY 2021-07-12
Enamine
EN300-7378963-2.5g
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
54202-05-0 95.0%
2.5g
$863.0 2025-03-21
eNovation Chemicals LLC
Y1007184-10G
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
54202-05-0 97%
10g
$2995 2024-07-21

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Amadis Chemical Company Limited
(CAS:54202-05-0)Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
A917975
Purity:99%
Quantity:5g
Price ($):952.0